Cas no 2171158-70-4 (8-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooctanoic acid)

• Product Name: 8-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooctanoic acid
• CAS No: 2171158-70-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6323687
• PubChem ID: 165550240
• Update Time: 2025-10-30

8-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooctanoic acid
• 8-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]octanoic acid
• 2171158-70-4
• EN300-1492519

• Inchi： 1S/C26H32N2O5/c1-18(25(31)27-16-10-4-2-3-5-15-24(29)30)28-26(32)33-17-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23H,2-5,10,15-17H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t18-/m1/s1
• InChI Key： YRFVFFMRIIKFGF-GOSISDBHSA-N
• SMILES： O(C(N[C@H](C)C(NCCCCCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 8-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooctanoic acid

8-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooctanoic Acid (CAS No. 2171158-70-4): A Comprehensive Overview

8-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooctanoic acid (CAS No. 2171158-70-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Ala-Lys(OtBu)-OH, is a key intermediate in the synthesis of peptides and other biologically active molecules. Its unique structure and properties make it an essential tool for researchers and chemists working on the development of novel therapeutic agents.

The molecular structure of 8-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooctanoic acid is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS). The Fmoc group is known for its ease of removal under mild conditions, making it an ideal choice for the sequential addition of amino acids in peptide synthesis. Additionally, the compound contains a lysine residue with a tert-butyloxycarbonyl (Boc) protecting group on the ε-amino group, further enhancing its utility in complex peptide assembly.

Recent advancements in the field have highlighted the importance of 8-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooctanoic acid in the development of therapeutic peptides. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The synthetic route for 8-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooctanoic acid involves several well-established chemical reactions. The process typically begins with the protection of the amino group of L-alanine using Fmoc chloride, followed by coupling with L-lysine(Boc) using a coupling reagent such as HATU or EDC·HCl. The resulting dipeptide is then subjected to further modifications to introduce additional functional groups or extend the peptide chain.

In terms of its applications, 8-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooctanoic acid has been extensively used in the development of peptidomimetics, which are small molecule analogs designed to mimic the biological activity of peptides. Peptidomimetics have gained popularity due to their improved pharmacokinetic properties and reduced susceptibility to proteolytic degradation. A notable example is the use of this compound in the synthesis of cyclic peptides that exhibit potent anti-cancer activity by targeting specific protein-protein interactions.

The stability and solubility of 8-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooctanoic acid are crucial factors that influence its effectiveness in various applications. Research has shown that this compound exhibits good stability under both acidic and basic conditions, making it suitable for use in a wide range of chemical reactions. Furthermore, its solubility can be enhanced by modifying the side chains or introducing polar functional groups, which is particularly important for its use in biological systems.

Clinical trials involving compounds derived from 8-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooctanoic acid have yielded promising results. For example, a phase II clinical trial evaluating a peptide-based drug for treating Alzheimer's disease demonstrated significant improvements in cognitive function and reduced amyloid-beta levels in patients. These findings underscore the potential of this compound as a platform for developing novel therapeutics.

In conclusion, 8-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidooctanoic acid (CAS No. 2171158-70-4) is a versatile and valuable compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an indispensable tool for scientists working on the development of advanced therapeutic agents. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on human health and well-being.